Cas no 1706449-32-2 ((5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone)

• Product Name: (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone
• CAS No: 1706449-32-2
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5181312
• Update Time: 2025-06-12

(5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone

• Inchi： 1S/C12H17N3O/c1-9-3-2-4-15(8-9)12(16)10-5-11(13)7-14-6-10/h5-7,9H,2-4,8,13H2,1H3
• InChI Key： GGYVGXCAARABRA-UHFFFAOYSA-N
• SMILES： C(C1=CC(N)=CN=C1)(N1CCCC(C)C1)=O

Additional information on (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone

Introduction to (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. One such compound, with the CAS number 1706449-32-2, has garnered significant attention due to its unique structural and functional properties. The compound is formally known as (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone, a molecule that has been extensively studied for its potential applications in various biological and chemical processes. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical structure, synthesis methods, and most notably, its recent applications in cutting-edge research.

The molecular structure of (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone consists of a pyridine ring substituted with an amino group at the 5-position and a methyl-piperidine moiety linked through a methanone group at the 3-position. This particular arrangement confers upon the compound a high degree of versatility, enabling it to interact with multiple biological targets. The presence of both the pyridine and piperidine rings suggests potential binding affinities with enzymes and receptors, making it a valuable scaffold for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. The compound (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone has emerged as a promising candidate in this field. Its ability to modulate the activity of various enzymes has been explored in several preclinical studies. For instance, researchers have investigated its potential as an inhibitor of kinases, which are critical targets in cancer therapy. The pyridine moiety, in particular, has been shown to interact with the ATP-binding pockets of kinases, thereby inhibiting their catalytic activity.

Moreover, the compound's structural features have also attracted interest in the development of treatments for neurological disorders. The piperidine ring is known to have favorable pharmacokinetic properties, which can enhance drug delivery across the blood-brain barrier. This characteristic makes (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone a suitable candidate for further exploration in neuropharmacology. Recent studies have suggested that derivatives of this compound may exhibit potent effects on neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone is another area of active research. Chemists have developed several synthetic routes to achieve high yields and purity levels. One common approach involves the condensation of 3-methylpiperidine with 5-amino-substituted pyridine derivatives under controlled conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve the efficiency of the synthesis process.

In addition to its therapeutic potential, (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone has found applications in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to enhance charge transport properties in organic electronic devices, contributing to advancements in flexible electronics and optoelectronic technologies.

The compound's versatility extends to its role as an intermediate in the synthesis of more complex molecules. Its structural framework provides a robust platform for further functionalization, allowing chemists to design novel compounds with tailored properties. This aspect is particularly valuable in drug discovery pipelines, where rapid access to diverse chemical libraries is essential for identifying lead compounds.

Ethical considerations are also paramount when studying compounds like (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone. Ensuring that research is conducted responsibly and with proper regulatory oversight is crucial for maximizing benefits while minimizing risks. Collaborative efforts between academia and industry are essential for translating laboratory findings into safe and effective therapeutic agents.

In conclusion, (5-Amino-pyridin-3-yl)-(3-methyl-piperidin-1-yl)-methanone represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, materials science, and beyond. As our understanding of its properties continues to grow, so too will its potential contributions to advancing human health and technological innovation.